Cas no 2228232-93-5 (2-(2,3-dimethoxyphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(2,3-dimethoxyphenyl)-1,1-difluoropropan-2-amine
• CAS No: 2228232-93-5
• MF: C₁₁H₁₅F₂NO₂
• MW: 231.2391102314
• CID: 6241552
• PubChem ID: 165851748
• Update Time: 2025-10-28

2-(2,3-dimethoxyphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dimethoxyphenyl)-1,1-difluoropropan-2-amine
• 2228232-93-5
• EN300-1953189

• Inchi： 1S/C11H15F2NO2/c1-11(14,10(12)13)7-5-4-6-8(15-2)9(7)16-3/h4-6,10H,14H2,1-3H3
• InChI Key： PNUFKYUNOCXZGP-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC=C(C=1OC)OC)N)F

Computed Properties

• Exact Mass: 231.10708505g/mol
• Monoisotopic Mass: 231.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(2,3-dimethoxyphenyl)-1,1-difluoropropan-2-amine

Introduction to 1,1-Difluoro-2-(2,3-Dimethoxyphenyl)Propan-2-Amine (CAS No: 67957-84-8)

1,1-Difluoro-2-(2,3-Dimethoxyphenyl)Propan-2-Amine, commonly referred to asfluorinated amine compound, is a versatile organic compound with the CAS registry numberCAS No: 67957-84-8. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a central propanamine backbone with two fluorine atoms attached to the first carbon and a substituted phenyl group on the second carbon. The phenyl group is further substituted with two methoxy groups at the 2 and 3 positions, making it adimethoxyphenyl derivative. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and functionality.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The presence of fluorine atoms in the structure of1,1-difluoro derivatives significantly enhances the lipophilicity and bioavailability of molecules, making them promising candidates for therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that fluorinated amines can act as potent inhibitors of certain enzymes involved in neurological disorders.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been explored in several studies. A report from the International Journal of Agricultural Chemistry emphasizes that the dimethoxyphenyl group contributes to the molecule's stability and selectivity when used in agricultural settings.

The synthesis of1,1-difluoro-2-(dimethoxyphenyl)propanamine involves a multi-step process that typically includes nucleophilic substitution and Friedel-Crafts alkylation reactions. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. Researchers from the University of California have developed a palladium-catalyzed coupling reaction that significantly reduces the reaction time while maintaining high yields.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for various analytical techniques like HPLC and NMR spectroscopy.

In conclusion,1,1-difluoro-2-(dimethoxyphenyl)propanamine is a valuable compound with diverse applications across multiple industries. Ongoing research continues to uncover new potential uses for this molecule, underscoring its importance in modern chemistry.